3-Methyloxetan-3-yl 4-[3-(2-methoxypyridin-3-yl)pyrazolo[1,5-a]pyrimidin-5-yl]piperazine-1-carboxylate

• IUPAC Name: (3-methyloxetan-3-yl) 4-[3-(2-methoxypyridin-3-yl)pyrazolo[1,5-a]pyrimidin-5-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H24N6O4/c1-21(13-30-14-21)31-20(28)26-10-8-25(9-11-26)17-5-7-27-18(24-17)16(12-23-27)15-4-3-6-22-19(15)29-2/h3-7,12H,8-11,13-14H2,1-2H3
• InChI Key: JXHHJYFQQYZISG-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC1)OC(=O)N2CCN(CC2)C3=NC4=C(C=NN4C=C3)C5=C(N=CC=C5)OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

“3-Methyloxetan-3-yl 4-[3-(2-methoxypyridin-3-yl)pyrazolo[1,5-a]pyrimidin-5-yl]piperazine-1-carboxylate” is a chemical compound with the CAS number 1809862-74-5. It’s used in research.

Molecular Structure Analysis

The molecular formula of this compound is C21H24N6O4. Its molecular weight is 424.45.

Scientific Research Applications

Synthesis and Potential Applications

• PET Imaging Agent Synthesis : The compound was used in the synthesis of a potential PET imaging agent for neuroinflammation studies. This agent could image the IRAK4 enzyme, crucial in neuroinflammatory processes (Wang et al., 2018).
• Antimicrobial and Anticancer Agents : Derivatives of the compound have been synthesized for their antimicrobial and anticancer activities. These derivatives include a variety of compounds with potential biological applications, especially in treating infections and cancer (Abu‐Hashem et al., 2020).
• Inhibitor of Phosphodiesterase 5 (PDE5) : Another derivative was identified as a potent and orally active inhibitor of PDE5. This compound has entered clinical trials and shows potential for therapeutic applications in conditions like hypertension (Hughes et al., 2010).

Chemical Synthesis and Reactivity

• Synthesis of Pyrazolopyrimidines : Compounds containing the pyrazolo[1,5-a]pyrimidine moiety have been synthesized. These compounds are of interest due to their potential biological activities, such as antiproliferative properties against various cancer cell lines (Fayed et al., 2019).
• Novel Derivatives for Anticancer and Anti-Inflammatory Activities : Novel pyrazolopyrimidines derivatives were developed, showing significant anticancer and anti-inflammatory activities, highlighting the compound's versatility in drug development (Rahmouni et al., 2016).

Therapeutic Research

• Anticancer Properties : Research has been conducted on derivatives for their anticancer properties, indicating the potential of this compound as a basis for developing new anticancer drugs. This includes assessing the effects on various cancer cell lines to determine efficacy (Kumar et al., 2016).

Safety And Hazards

Specific safety and hazard information for this compound is not provided in the search results. For safety information, it’s recommended to refer to the product’s Material Safety Data Sheet (MSDS) or contact the supplier.